Cas no 2167760-77-0 (2-(3-cyclopropylphenyl)-2-methylpropanoic acid)

• Product Name: 2-(3-cyclopropylphenyl)-2-methylpropanoic acid
• CAS No: 2167760-77-0
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6592677
• PubChem ID: 165649096
• Update Time: 2025-05-19

2-(3-cyclopropylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropylphenyl)-2-methylpropanoic acid
• 2167760-77-0
• EN300-1736593

• Inchi： 1S/C13H16O2/c1-13(2,12(14)15)11-5-3-4-10(8-11)9-6-7-9/h3-5,8-9H,6-7H2,1-2H3,(H,14,15)
• InChI Key： URFIZPNJWZNNPA-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1=CC=CC(=C1)C1CC1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-cyclopropylphenyl)-2-methylpropanoic acid

Recent Advances in the Study of 2-(3-cyclopropylphenyl)-2-methylpropanoic acid (CAS: 2167760-77-0)

2-(3-cyclopropylphenyl)-2-methylpropanoic acid (CAS: 2167760-77-0) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylphenyl and methylpropanoic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

The primary objective of recent research has been to explore the compound's efficacy and safety profile in preclinical models. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(3-cyclopropylphenyl)-2-methylpropanoic acid exhibits potent anti-inflammatory activity by selectively inhibiting cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential as a lead compound for the development of next-generation non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's role in modulating lipid metabolism. A 2024 study in Biochemical Pharmacology revealed that 2-(3-cyclopropylphenyl)-2-methylpropanoic acid activates peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose and lipid homeostasis. This dual functionality positions the compound as a candidate for metabolic disorder therapeutics, particularly for conditions like type 2 diabetes and dyslipidemia.

The synthetic accessibility of 2-(3-cyclopropylphenyl)-2-methylpropanoic acid has also been a focal point of recent research. A team at the University of Cambridge developed an efficient, scalable synthesis route using palladium-catalyzed cross-coupling reactions, as detailed in Organic Letters (2023). This advancement addresses previous challenges related to yield and purity, paving the way for large-scale production and further clinical evaluation.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies, such as those reported in Xenobiotica (2024), indicate that while the compound demonstrates good oral bioavailability, its half-life may require formulation improvements for sustained therapeutic effects. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to enhance its clinical applicability.

In conclusion, 2-(3-cyclopropylphenyl)-2-methylpropanoic acid (CAS: 2167760-77-0) represents a multifaceted compound with significant therapeutic potential across inflammation and metabolic disorders. The convergence of recent findings on its mechanism of action, synthetic optimization, and pharmacological profiling underscores its value as a promising candidate for future drug development. Continued research efforts are expected to further elucidate its therapeutic scope and address current limitations in its clinical translation.